Cas no 1878330-37-0 (N-methyl-4-(1,3-thiazol-2-yl)benzene-1-sulfonamide)

• Product Name: N-methyl-4-(1,3-thiazol-2-yl)benzene-1-sulfonamide
• CAS No: 1878330-37-0
• MF: C₁₀H₁₀N₂O₂S₂
• MW: 254.328599452972
• CID: 5948930
• PubChem ID: 165505306
• Update Time: 2025-06-13

N-methyl-4-(1,3-thiazol-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1878330-37-0
• N-methyl-4-(1,3-thiazol-2-yl)benzene-1-sulfonamide
• EN300-1452914

• Inchi： 1S/C10H10N2O2S2/c1-11-16(13,14)9-4-2-8(3-5-9)10-12-6-7-15-10/h2-7,11H,1H3
• InChI Key： FMOTXRZETCCFBR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=NC=CS2)=CC=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 254.01836991g/mol
• Monoisotopic Mass: 254.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.7Ų

Additional information on N-methyl-4-(1,3-thiazol-2-yl)benzene-1-sulfonamide

Professional Introduction to N-methyl-4-(1,3-thiazol-2-yl)benzene-1-sulfonamide (CAS No. 1878330-37-0)

N-methyl-4-(1,3-thiazol-2-yl)benzene-1-sulfonamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1878330-37-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a benzene ring sulfonamide moiety and a thiazole ring, which are key features that contribute to its chemical reactivity and biological activity.

The benzene ring sulfonamide group in N-methyl-4-(1,3-thiazol-2-yl)benzene-1-sulfonamide plays a crucial role in its pharmacological properties. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. The presence of the sulfonamide group in this compound suggests that it may exhibit similar therapeutic potentials. Furthermore, the thiazole ring is a heterocyclic compound that is commonly found in various biologically active molecules. Thiazole derivatives have been extensively studied for their pharmacological properties, particularly in the context of antimicrobial and anticancer agents.

Recent research has highlighted the importance of N-methyl-4-(1,3-thiazol-2-yl)benzene-1-sulfonamide in the development of novel pharmaceutical agents. Studies have demonstrated that this compound can interact with specific biological targets, leading to potential therapeutic benefits. For instance, research has indicated that it may have inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This has opened up new avenues for exploring its applications in treating inflammatory diseases and other related conditions.

The synthesis of N-methyl-4-(1,3-thiazol-2-yl)benzene-1-sulfonamide involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically involves the condensation of appropriate precursors to form the thiazole ring followed by functionalization with the sulfonamide group. The precise control of reaction conditions is essential to ensure high yield and purity of the final product. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of pharmacological evaluation, N-methyl-4-(1,3-thiazol-2-yl)benzene-1-sulfonamide has been subjected to various in vitro and in vivo studies to assess its biological activity. These studies have provided valuable insights into its potential therapeutic applications. For example, preliminary findings suggest that it may exhibit significant anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its interaction with specific enzymes has been explored, indicating potential utility in developing drugs targeting these enzymes.

The structural features of N-methyl-4-(1,3-thiazol-2-yl)benzene-1-sulfonamide also make it a promising candidate for further derivatization and optimization. By modifying specific parts of its structure, researchers can fine-tune its biological activity to enhance efficacy and reduce potential side effects. This approach is particularly important in drug development, where achieving the right balance between potency and safety is crucial. The flexibility offered by the molecular structure of this compound provides a solid foundation for designing novel derivatives with improved pharmacological profiles.

The growing interest in N-methyl-4-(1,3-thiazol-2-yl)benzene-1-sulfonamide underscores its significance as a lead compound in pharmaceutical research. As our understanding of biological mechanisms continues to evolve, compounds like this one offer exciting opportunities for developing new treatments for various diseases. The combination of computational modeling and experimental validation is being increasingly employed to accelerate the discovery process. These advancements are expected to bring new insights into the therapeutic potential of this compound and related derivatives.

Future research directions for N-methyl-4-(1,3-thiazol-2-yl)benzene-1-sulfonamide include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide critical information for optimizing its therapeutic applications. Additionally, investigating its potential interactions with other drugs will help assess any possible drug-drug interactions that may arise when used in combination therapies.

In conclusion, N-methyl-4-(1,3-thiazol-2-yb]benzene-l-sulfonamide (CAS No.1878330-37-0) is a versatile compound with significant potential in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it an attractive candidate for further research and development. As advancements continue to be made in synthetic methodologies and pharmacological evaluation techniques, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.